1,3-Dimethyl-5-nitroquinazoline-2,4(1H,3H)-dione

• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.20 g/mol
• IUPAC Name: 1,3-dimethyl-5-nitroquinazoline-2,4-dione
• InChI: InChI=1S/C10H9N3O4/c1-11-6-4-3-5-7(13(16)17)8(6)9(14)12(2)10(11)15/h3-5H,1-2H3
• InChI Key: ZNCXGHWYLIQNAT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)[N+](=O)[O-])C(=O)N(C1=O)C

Description

1,3-Dimethyl-5-nitroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C10H9N3O4 and its molecular weight is 235.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Step 1 intermediate (40 g, 193 mmol) in dry DMF (386 ml) was added anhydrous K2CO3 (133.51 g, 966 mmol) and the mixture was stirred at room temperature for 30 min. Methyl iodide (40 ml, 636 mmol) was added slowly with stirring and further stirred at room temperature for 24 h. The reaction mixture was diluted with water (1.5 lit) and the solid precipitated out was filtered, washed with water and dried to give 41 g of the product as yellow solid; 1H NMR (δ ppm, DMSO-d6, 300 MHz): 7.89 (t, J=8.4, 1H); 7.67 (d, J=8.7, 1H); 7.54 (d, J=7.8, 1H); 3.54 (s, 3H); 3.24 (s, 3H). MS (m/z): 236.20 ([M+H]+).